2-(5-Chloro-3,3-dimethyl-2-oxoindolin-1-yl)acetic acid

• IUPAC Name: 2-(5-chloro-3,3-dimethyl-2-oxoindol-1-yl)acetic acid
• InChI: InChI=1S/C12H12ClNO3/c1-12(2)8-5-7(13)3-4-9(8)14(11(12)17)6-10(15)16/h3-5H,6H2,1-2H3,(H,15,16)
• InChI Key: DSPCLNCKUPCGDH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C=CC(=C2)Cl)N(C1=O)CC(=O)O)C
• Molecular Formula: C12H12ClNO3
• Molecular Weight: 253.68 g/mol

Description

The compound “2-(5-Chloro-3,3-dimethyl-2-oxoindolin-1-yl)acetic acid” is a type of indole derivative. Indoles are significant heterocyclic systems found in natural products and drugs. They play a crucial role in cell biology and are used as biologically active compounds for the treatment of various disorders.

Synthesis Analysis

Indole derivatives are synthesized using various methods. The synthesis of these compounds has attracted the attention of the chemical community due to their importance. In a study, three series of indolin-2-one derivatives incorporating 1-benzyl-1H-1,2,3-triazole moiety were synthesized.

Molecular Structure Analysis

The molecular structure of indole derivatives is complex and varies based on the specific compound. For example, the compound “2-(5-Bromo-3,3-dimethyl-2-oxoindolin-1-yl)acetic acid” has a molecular weight of 298.13 g/mol.

Chemical Reactions Analysis

Indole derivatives undergo various chemical reactions. For instance, in a study, indolin-2-one derivatives were initially designed as acetylcholine esterase (AChE) inhibitors. Two compounds were found to be the most potent in inhibition of AChE.

Physical And Chemical Properties Analysis

The physical and chemical properties of indole derivatives vary based on the specific compound. For example, the compound “2-(5-Bromo-3,3-dimethyl-2-oxoindolin-1-yl)acetic acid” has a molecular weight of 298.13 g/mol.

Mechanism of Action

The mechanism of action of indole derivatives is diverse and depends on the specific compound. Some indole derivatives are used as acetylcholine esterase (AChE) inhibitors. They inhibit AChE, which is used clinically to treat Alzheimer’s disease.

Safety and Hazards

The safety and hazards associated with indole derivatives depend on the specific compound. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed information.

Future Directions

Indole derivatives have shown potential in various fields, including medicine. They have been used for the treatment of cancer cells, microbes, and different types of disorders. Future research could focus on exploring novel methods of synthesis and investigating their potential uses in other fields.